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Introduction
Cinnamylamine, with the IUPAC name (E)-3-phenylprop-2-en-1-amine, is a primary aromatic

amine that serves as a valuable building block in the synthesis of various biologically active

molecules and pharmaceuticals.[1] Its structure, comprising a phenyl group, a trans-alkene,

and a primary amine, presents a unique combination of functional groups that give rise to a

distinct spectroscopic fingerprint. A thorough characterization of cinnamylamine using a suite

of spectroscopic techniques is paramount for confirming its identity, purity, and structure, which

are critical aspects in research, drug discovery, and quality control.

This in-depth technical guide provides a comprehensive overview of the spectroscopic data

and characterization of cinnamylamine. As a Senior Application Scientist, the following

sections will delve into the theoretical underpinnings and practical application of Infrared (IR)

Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C), and Mass

Spectrometry (MS) in the elucidation of its molecular structure. The causality behind
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experimental choices and the self-validating nature of the combined spectroscopic approach

will be emphasized throughout.

Molecular Structure of Cinnamylamine
To fully appreciate the spectroscopic data, it is essential to first visualize the molecule. The

structure of (E)-3-phenylprop-2-en-1-amine is depicted below.
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Caption: Molecular structure of (E)-3-phenylprop-2-en-1-amine.
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Infrared (IR) Spectroscopy
Infrared spectroscopy is a powerful, non-destructive technique used to identify the functional

groups present in a molecule by measuring the absorption of infrared radiation. The vibrational

frequencies of the bonds within a molecule are unique and provide a characteristic "fingerprint."

Principles of IR Analysis for Cinnamylamine
The IR spectrum of cinnamylamine is expected to exhibit characteristic absorption bands

corresponding to its primary amine, aromatic ring, and alkene functionalities. The presence of

the -NH₂ group is particularly diagnostic, typically showing two distinct stretching vibrations due

to symmetric and asymmetric modes. The trans-disubstituted double bond and the

monosubstituted benzene ring also have characteristic absorptions.

Expected Infrared Spectral Data for Cinnamylamine
The following table summarizes the expected key absorption bands in the IR spectrum of

cinnamylamine. This data is based on established correlation tables and can be verified

against the experimental spectrum available in the Spectral Database for Organic Compounds

(SDBS).[2]
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Wavenumber
(cm⁻¹)

Intensity Assignment Functional Group

3300 - 3500 Medium

N-H stretch

(asymmetric and

symmetric)

Primary Amine

3000 - 3100 Medium C-H stretch Aromatic and Vinylic

2850 - 3000 Medium C-H stretch Aliphatic (CH₂)

1580 - 1650 Medium N-H bend (scissoring) Primary Amine

1600, 1495, 1450 Medium-Weak C=C stretch Aromatic Ring

~965 Strong
C-H bend (out-of-

plane)
Trans-alkene

690-770 Strong
C-H bend (out-of-

plane)

Monosubstituted

Benzene

Interpretation of the IR Spectrum
The presence of two distinct peaks in the 3300-3500 cm⁻¹ region would be a strong

confirmation of the primary amine.[3] The absorption around 965 cm⁻¹ is a key diagnostic for

the trans configuration of the double bond. The combination of aromatic C-H stretches above

3000 cm⁻¹ and the characteristic C=C stretching and C-H out-of-plane bending vibrations

would confirm the presence of the monosubstituted benzene ring.

Experimental Protocol for Acquiring the IR Spectrum
A Fourier-Transform Infrared (FTIR) spectrometer is the instrument of choice for obtaining a

high-resolution IR spectrum.

Methodology:

Sample Preparation: For a liquid sample like cinnamylamine, the simplest method is to

place a drop of the neat liquid between two potassium bromide (KBr) or sodium chloride

(NaCl) salt plates.
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Background Scan: A background spectrum of the clean, empty sample holder is recorded to

subtract the absorbance of atmospheric water and carbon dioxide.

Sample Scan: The prepared sample is placed in the spectrometer's sample compartment,

and the spectrum is recorded.

Data Processing: The background spectrum is automatically subtracted from the sample

spectrum to yield the final IR spectrum of cinnamylamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen

framework of an organic molecule. It provides detailed information about the chemical

environment, connectivity, and stereochemistry of the atoms.

¹H NMR Spectroscopy
Proton NMR provides information on the number of different types of protons, their chemical

environment, and their proximity to other protons.

The ¹H NMR spectrum of cinnamylamine is expected to show distinct signals for the aromatic

protons, the vinylic protons of the double bond, the allylic protons of the CH₂ group adjacent to

the amine, and the protons of the NH₂ group. The chemical shifts (δ) are influenced by the

electron density around the protons, and the splitting patterns (multiplicity) are determined by

the number of neighboring protons according to the n+1 rule.

The following table outlines the predicted chemical shifts, multiplicities, and integrations for the

protons in cinnamylamine. These predictions are based on typical chemical shift values and

can be compared with the experimental spectrum from the SDBS database.[2][4]
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.2 - 7.4 Multiplet 5H
Aromatic protons

(C₆H₅)

~6.5 Doublet 1H
Vinylic proton (Ar-

CH=)

~6.2 Doublet of Triplets 1H
Vinylic proton (=CH-

CH₂)

~3.4 Doublet 2H
Allylic protons (-CH₂-

NH₂)

~1.5 Singlet (broad) 2H Amine protons (-NH₂)

The multiplet in the aromatic region (7.2-7.4 ppm) integrating to 5 protons is characteristic of a

monosubstituted benzene ring. The two distinct signals in the vinylic region with a large

coupling constant (~16 Hz) would confirm the trans stereochemistry of the double bond. The

allylic protons adjacent to the nitrogen atom are expected to be deshielded and appear as a

doublet due to coupling with the adjacent vinylic proton. The amine protons often appear as a

broad singlet and their chemical shift can be concentration-dependent.

¹³C NMR Spectroscopy
Carbon-13 NMR provides information about the number of non-equivalent carbon atoms in a

molecule and their chemical environment.

The proton-decoupled ¹³C NMR spectrum of cinnamylamine will show a single peak for each

unique carbon atom. The chemical shifts are indicative of the carbon's hybridization and the

nature of the atoms attached to it.

The predicted chemical shifts for the carbon atoms in cinnamylamine are summarized below.

This data is based on established correlation tables and can be verified against the

experimental spectrum in the SDBS database.[2][5]
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Chemical Shift (δ, ppm) Assignment

~137 C (quaternary, aromatic)

~128.5 CH (aromatic)

~127 CH (aromatic)

~126 CH (aromatic)

~132 CH (vinylic, Ar-CH=)

~128 CH (vinylic, =CH-CH₂)

~45 CH₂ (allylic, -CH₂-NH₂)

The presence of six signals in the aromatic and vinylic region (120-140 ppm) and one signal in

the aliphatic region (~45 ppm) would be consistent with the structure of cinnamylamine. The

downfield shift of the allylic carbon is due to the electron-withdrawing effect of the adjacent

nitrogen atom.

Experimental Protocol for Acquiring NMR Spectra
Methodology:

Sample Preparation: Dissolve approximately 5-10 mg of cinnamylamine in about 0.5-0.7 mL

of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

Instrument Setup: Place the NMR tube in the spectrometer. The instrument is tuned to the

appropriate frequencies for ¹H and ¹³C nuclei.

¹H NMR Acquisition: A standard one-pulse experiment is typically used. Key parameters

include the number of scans, relaxation delay, and acquisition time.

¹³C NMR Acquisition: A proton-decoupled experiment is standard. Due to the low natural

abundance of ¹³C, a larger number of scans is required compared to ¹H NMR.

Data Processing: The raw data (Free Induction Decay) is Fourier transformed to obtain the

NMR spectrum. Phasing, baseline correction, and integration are then performed.
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NMR Spectroscopy Workflow
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Caption: A simplified workflow for NMR analysis.

Mass Spectrometry (MS)
Mass spectrometry is a destructive analytical technique that measures the mass-to-charge ratio

(m/z) of ions. It provides information about the molecular weight and the fragmentation pattern

of a molecule, which can be used to deduce its structure.

Principles of MS Analysis for Cinnamylamine
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In electron ionization (EI) mass spectrometry, the cinnamylamine molecule is bombarded with

high-energy electrons, leading to the formation of a molecular ion (M⁺˙) and subsequent

fragmentation. The fragmentation pattern is characteristic of the molecule's structure.

Expected Mass Spectral Data for Cinnamylamine
The molecular weight of cinnamylamine (C₉H₁₁N) is 133.19 g/mol .[1] The mass spectrum is

expected to show a molecular ion peak at m/z = 133. Key fragmentation pathways for primary

amines include alpha-cleavage.

m/z Ion Fragmentation Pathway

133 [C₉H₁₁N]⁺˙ Molecular Ion (M⁺˙)

116 [C₉H₁₀]⁺˙ Loss of NH₂ radical

115 [C₉H₉]⁺ Loss of NH₃

91 [C₇H₇]⁺ Tropylium ion (rearrangement)

77 [C₆H₅]⁺ Phenyl cation

30 [CH₂NH₂]⁺ Alpha-cleavage

Interpretation of the Mass Spectrum
The presence of a molecular ion at an odd m/z value (133) is consistent with the "nitrogen

rule," which states that a molecule with an odd number of nitrogen atoms will have an odd

nominal molecular mass.[6] The base peak is often the result of a stable fragment. For

cinnamylamine, the tropylium ion at m/z 91 or the fragment from alpha-cleavage at m/z 30 are

likely candidates for high abundance.

[C₉H₁₁N]⁺˙ (m/z 133)

[C₉H₁₀]⁺˙ (m/z 116)

-NH₂

[C₇H₇]⁺ (m/z 91)

Rearrangement

[CH₂NH₂]⁺ (m/z 30)

α-cleavage
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Caption: Simplified fragmentation pathway of cinnamylamine in MS.

Experimental Protocol for Acquiring the Mass Spectrum
Methodology:

Sample Introduction: Cinnamylamine, being a relatively volatile liquid, can be introduced

into the mass spectrometer via a heated direct insertion probe or through a gas

chromatograph (GC-MS).

Ionization: In the ion source, the sample is vaporized and bombarded with electrons

(typically at 70 eV) to generate ions.

Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-

flight analyzer), which separates them based on their m/z ratio.

Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion

intensity versus m/z.

Conclusion
The comprehensive spectroscopic characterization of cinnamylamine through the synergistic

application of IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry provides a robust and self-

validating system for its structural elucidation and identification. Each technique offers a unique

and complementary piece of the structural puzzle. The characteristic N-H stretches in the IR

spectrum confirm the primary amine, the detailed proton and carbon environments are mapped

out by NMR, and the molecular weight and fragmentation patterns are determined by mass

spectrometry. This multi-faceted approach ensures the scientific integrity of any research or

development involving this important chemical intermediate.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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